Cas no 121021-32-7 (Boronic acid, [(1Z)-3,3-dimethyl-1-butenyl]-)

Boronic acid, [(1Z)-3,3-dimethyl-1-butenyl]- structure
121021-32-7 structure
Product Name:Boronic acid, [(1Z)-3,3-dimethyl-1-butenyl]-
CAS No:121021-32-7
MF:C6H13BO2
MW:127.977222204208
CID:1211689
PubChem ID:13201836
Update Time:2025-04-20

Boronic acid, [(1Z)-3,3-dimethyl-1-butenyl]- Chemical and Physical Properties

Names and Identifiers

    • Boronic acid, [(1Z)-3,3-dimethyl-1-butenyl]-
    • [(Z)-3,3-dimethylbut-1-enyl]boronic acid
    • DTXSID40527049
    • 121021-32-7
    • [(1Z)-3,3-Dimethylbut-1-en-1-yl]boronic acid
    • (Z)-(3,3-Dimethylbut-1-en-1-yl)boronic acid
    • Inchi: 1S/C6H13BO2/c1-6(2,3)4-5-7(8)9/h4-5,8-9H,1-3H3/b5-4-
    • InChI Key: CTIWKIMYFQSVBZ-PLNGDYQASA-N
    • SMILES: OB(/C=C\C(C)(C)C)O

Computed Properties

  • Exact Mass: 128.1008598g/mol
  • Monoisotopic Mass: 128.1008598g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 102
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.5Ų
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